3-[(4-Iodobenzoyl)amino]-2-methoxypropanoic acid

• IUPAC Name: 3-[(4-iodobenzoyl)amino]-2-methoxypropanoic acid
• InChI: InChI=1S/C11H12INO4/c1-17-9(11(15)16)6-13-10(14)7-2-4-8(12)5-3-7/h2-5,9H,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key: DFJTVXNCFRRPTQ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC=C(C=C1)I)C(=O)O
• Molecular Formula: C11H12INO4
• Molecular Weight: 349.12 g/mol

Description

3-[(4-Iodobenzoyl)amino]-2-methoxypropanoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as IBMPA and is a derivative of 4-iodobenzoic acid. IBMPA is a white crystalline powder that is soluble in organic solvents such as ethanol, methanol, and chloroform.

Mechanism of Action

The mechanism of action of IBMPA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. IBMPA has been shown to inhibit the activity of histone deacetylases (HDACs) and DNA methyltransferases (DNMTs), which are enzymes that play a crucial role in the epigenetic regulation of gene expression.
Biochemical and Physiological Effects:
IBMPA has been found to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest in cancer cells, which prevents them from dividing and proliferating. IBMPA has also been shown to inhibit angiogenesis, which is the process of forming new blood vessels that supply oxygen and nutrients to tumors. This inhibition of angiogenesis can lead to the starvation of cancer cells, which ultimately results in their death.

Advantages and Limitations for Lab Experiments

IBMPA has several advantages as a research tool. It is a potent inhibitor of HDACs and DNMTs, which makes it a valuable tool for studying epigenetic regulation of gene expression. IBMPA is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation of IBMPA is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on IBMPA. One area of interest is the development of more potent analogs of IBMPA that can be used as anticancer agents. Another area of interest is the study of the effects of IBMPA on other biological processes, such as inflammation and immune response. Additionally, the use of IBMPA as a research tool for studying epigenetic regulation of gene expression is an area that warrants further investigation.

Synthesis Methods

The synthesis of IBMPA involves the reaction of 4-iodobenzoic acid with 2-methoxypropionyl chloride in the presence of a base such as triethylamine. The reaction takes place under reflux conditions, and the product is obtained by filtration and recrystallization.

Scientific Research Applications

IBMPA has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. IBMPA has also been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism.